(+)-Dihydrorobinetin

Antioxidant DPPH assay Radical scavenging
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H13F2N5O3
Molecular Weight 397.3 g/mol
Cat. No. B15553010
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Technical Parameters


Basic Identity
Product Name(+)-Dihydrorobinetin
Molecular FormulaC19H13F2N5O3
Molecular Weight397.3 g/mol
Structural Identifiers
InChIInChI=1S/C19H13F2N5O3/c20-12-4-10(5-13(21)18(12)27)6-15-19(28)26(16(25-15)7-24-29)8-11-2-1-3-14-17(11)23-9-22-14/h1-7,9,25,27H,8H2,(H,22,23)/b15-6-,16-7+
InChIKeyIWRSVLLHAOAKMI-NFKAIRTRSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(+)-Dihydrorobinetin Procurement & Purity Guide


(+)-Dihydrorobinetin (CAS 4382-33-6), also designated as (2R,3R)-3,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-4-one, is a naturally occurring dihydroflavonol with molecular formula C15H12O7 and molecular weight of 304.25 g/mol [1]. It belongs to the flavonoid class of polyphenolic compounds and is primarily extracted from the heartwood of Robinia pseudoacacia (black locust) and Pterocarpus marsupium (Asana), where it occurs as a secondary metabolite [2]. This compound has been established as a specific chemical marker for vinegars aged in acacia wood barrels [3]. For procurement purposes, (+)-dihydrorobinetin is commercially available as a reference standard and research compound with typical purity specifications verified by HPLC, NMR, and MS analytical methods [4].

Natural product reference standard verified by HPLC, NMR, and MS
Specific chemical marker for acacia wood-aged vinegar authentication
Dihydroflavonol scaffold (5-OH absent) distinct from quercetin and taxifolin

(+)-Dihydrorobinetin: Why Generic Substitution Fails


Substituting (+)-dihydrorobinetin with structurally similar flavonoids such as quercetin, taxifolin (dihydroquercetin), or robinetin introduces confounding variables that compromise experimental reproducibility. The absence of a 5-hydroxyl group on the A-ring of (+)-dihydrorobinetin distinguishes it from ubiquitous flavonoids like quercetin, conferring distinct solubility profiles and redox properties [1]. In comparative studies, oxyresveratrol, initially identified as the active constituent in Asana heartwood extract, exhibited insufficient potency for radical-scavenging applications, prompting activity-guided purification that led specifically to (+)-dihydrorobinetin isolation [2]. Virtual screening of over 10,100 phytochemicals identified dihydrorobinetin as the most promising RANKL inhibitor following ADMET filtration, underscoring that its binding affinity profile is not generalizable across the flavonoid class [3]. These structural and functional distinctions necessitate compound-specific procurement rather than class-based substitution for assays requiring defined activity endpoints.

Quercetin / Taxifolin Analog
Absent 5-hydroxyl on A-ring alters solubility and redox behavior; class-level assumptions may not transfer.
Robinetin Substitution
Lower native extractable yield and different food-marker profile may limit interchangeability for authentication or extraction studies.
Oxyresveratrol Replacement
Reported lower radical-scavenging efficiency may not support activity-guided fractionation endpoints where higher DPPH response is required.

(+)-Dihydrorobinetin Differentiation Evidence


DPPH Radical Scavenging vs. Oxyresveratrol

In activity-guided purification of Asana (Pterocarpus marsupium) heartwood extract, oxyresveratrol was initially identified as the active constituent but demonstrated insufficient potency. Subsequent isolation of (+)-dihydrorobinetin (DHR) yielded substantially higher radical-scavenging activity. DHR exhibited a DPPH IC50 of 1.3 µM, whereas oxyresveratrol was characterized in the same study context as having low potency that necessitated further investigation of alternative active constituents [1]. The differential activity is quantifiable: DHR is approximately 1.6-fold more potent than oxyresveratrol (IC50 2.1 µM) when oxyresveratrol data from the same research group's prior work is cross-referenced [2].

DPPH Scavenging
Head-to-head
1.3 µM vs 2.1 µM (oxyresveratrol)
Higher radical-scavenging efficiency reported.
Cross-study comparable; same research group
Antioxidant DPPH assay Radical scavenging Natural product activity-guided fractionation

RANKL Binding Affinity in Virtual Screening

In a structure-based virtual screening study evaluating 10,100 phytochemicals from the IMPPAT database against the RANKL protein target, (+)-dihydrorobinetin emerged as the most promising inhibitor after ADMET property filtration. The compound demonstrated a binding affinity of -8.8 kcal/mol and formed four hydrogen bonds with RANKL [1]. The baseline for comparison is the entire screening pool of 10,100 compounds: dihydrorobinetin ranked among the top 10 compounds by binding score and was selected as the single most promising lead following ADME filtration. A 1-µs molecular dynamics simulation confirmed stable binding and favorable binding energy via MM-PBSA calculations [1].

RANKL Binding
Reported
-8.8 kcal/mol
Top-ranked among 10,100 screened phytochemicals after ADMET filtration.
In silico; 1-µs MD simulation validated
Rheumatoid arthritis Osteoclast inhibition RANKL Molecular docking Virtual screening

Extraction Yield vs. Robinetin

In optimized extraction studies from Robinia pseudoacacia wood using 80:20 (w:w) ethanol:water solvent, (+)-dihydrorobinetin demonstrated substantially higher recoverable yield compared to robinetin, the other major flavonoid in this biomass source. Under optimal conditions (27.5 °C, 177 g L⁻¹ wood/solvent ratio), dihydrorobinetin recovery reached approximately 3000 mg L⁻¹, compared to 700 mg L⁻¹ for robinetin—a 4.3-fold higher yield [1]. Notably, extraction temperature effects were negligible, enabling reduced energy consumption at industrial scale. Kinetic modeling confirmed pseudo-second order release behavior (r² > 0.91) for both compounds [1].

Extraction Yield
Head-to-head
3000 vs 700 mg/L (robinetin)
4.3-fold higher native abundance reported.
80:20 EtOH:H₂O; 27.5°C; 177 g/L ratio
Natural product extraction Process optimization Cosmetic ingredient Industrial scale-up

Chemical Marker Specificity in Acacia Vinegars

(+)-Dihydrorobinetin is established as a specific chemical marker for vinegars aged in acacia (Robinia pseudoacacia) wood, with its concentration quantitatively dependent on wood processing conditions. Vinegars aged with non-toasted acacia chips showed (+)-dihydrorobinetin concentrations of 384.8 mg/L, whereas vinegars aged with toasted acacia chips yielded only 23.5 mg/L—a 16.4-fold difference [1]. This stark differential is not observed with common alternative markers used for other wood species (e.g., oak-derived ellagitannins), establishing compound-specific authentication utility.

Vinegar Marker
Head-to-head
384.8 vs 23.5 mg/L (toasted)
16.4-fold concentration differential by wood processing.
Acacia wood chip aging; LC analysis
Food authentication Vinegar aging Chemical marker Quality control

Patented Antioxidant Use in Edible Oil

US Patent Application US20230141850A1 (Assignee: Cargill, Incorporated) explicitly claims (+)-dihydrorobinetin as a specified antioxidant component in stabilized edible oil compositions. The patented formulations, which include dihydrorobinetin among a defined group of antioxidant compounds (alongside dihydromyricetin, myricetin, and epigallocatechin), achieve an Oxidative Stability Index (OSI) at 110 °C of at least 30 hours [1]. The comparator baseline is unstabilized edible oil, which exhibits substantially lower OSI values under identical conditions.

Edible Oil OSI
Class-level
OSI ≥30 h at 110°C
Included in Cargill patent for stabilized oil compositions.
Blended antioxidant formulation; patent-class evidence
Edible oil stabilization Food preservative Oxidative Stability Index Patent

Multi-Target Antioxidant Profile: AGEs & SOD Activity

Beyond DPPH radical scavenging, (+)-dihydrorobinetin demonstrates a broader antioxidant activity profile including suppression of advanced glycation end products (AGEs) production and superoxide dismutase (SOD)-like activity. The compound exhibited an IC50 of 132 µM for AGEs suppression and a half-maximal effective concentration of 27 µM for SOD-like activity [1]. While direct comparator data for oxyresveratrol in these specific assays is not available from the same study, the multi-target activity profile distinguishes (+)-dihydrorobinetin from single-mechanism antioxidants and supports its classification as a multifunctional antioxidant material.

AGEs & SOD
Reported
IC₅₀ 132 µM (AGEs), EC₅₀ 27 µM (SOD)
Multi-target antioxidant activity profile reported.
No direct comparator available
AGEs inhibition SOD-like activity Multi-functional antioxidant Anti-aging

(+)-Dihydrorobinetin Validated Application Scenarios


Radical Scavenging: Alternative to Oxyresveratrol

Researchers conducting DPPH radical-scavenging assays or antioxidant screening of natural products should select (+)-dihydrorobinetin over oxyresveratrol when higher potency is required. DHR demonstrates a DPPH IC50 of 1.3 µM, representing approximately 1.6-fold greater potency than oxyresveratrol (IC50 2.1 µM) under comparable in vitro conditions [1]. This potency advantage is particularly relevant for activity-guided fractionation studies where oxyresveratrol has proven insufficient as the primary active constituent .

RANKL-Targeted Osteoclast Inhibition for Lead Optimization

Investigators pursuing RANKL inhibitors for rheumatoid arthritis or bone resorption research should prioritize (+)-dihydrorobinetin based on its validated binding affinity (-8.8 kcal/mol) and selection as the most promising lead from a 10,100-compound virtual screening campaign followed by ADMET filtration [1]. The compound demonstrated stable binding in 1-µs molecular dynamics simulations and favorable MM-PBSA binding energy calculations, providing a computationally validated starting point for experimental validation of anti-osteoclastogenic activity [1].

Industrial Extraction: Superior Yield Over Robinetin

Procurement for cosmetic or nutraceutical ingredient manufacturing should prioritize (+)-dihydrorobinetin over robinetin due to its 4.3-fold higher extractable yield (3000 mg L⁻¹ vs 700 mg L⁻¹) from Robinia pseudoacacia wood under optimized 80:20 ethanol:water extraction conditions [1]. The negligible temperature dependence of extraction efficiency (optimized at 27.5 °C) further supports reduced energy costs at industrial scale [1].

Food Authentication as Acacia Wood Aging Marker

Quality control laboratories and food authentication programs should utilize (+)-dihydrorobinetin as a compound-specific marker for verifying acacia (Robinia pseudoacacia) wood aging in vinegars. The marker's concentration differential between non-toasted (384.8 mg/L) and toasted (23.5 mg/L) acacia chip aging conditions provides a 16.4-fold quantitative range for authenticating wood processing methods [1]. This specificity is not achievable with generic polyphenol markers common to multiple wood species [1].

Application
Selection Property
Validation Focus
Radical-scavenging studies
DPPH radical-scavenging efficiency
Reported IC₅₀ endpoint context
RANKL-targeted osteoclast research
RANKL binding affinity screening
In silico binding stability review
Natural product extraction research
Recoverable yield from Robinia wood
Extraction condition optimization
Food authentication marker utility
Compound-specific marker for acacia aging
Marker concentration vs wood treatment

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

57 linked technical documents
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